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Compound of Interest

Compound Name: N-Butylfluorescein

Cat. No.: B562091

An In-Depth Technical Guide to N-Butylfluorescein

N-Butylfluorescein is a synthetic, alkyl-substituted derivative of fluorescein, a widely used
fluorescent tracer. This guide provides a detailed overview of its chemical properties, and
applications, particularly for researchers, scientists, and professionals involved in drug
development and biochemical assays.

Core Molecular and Chemical Properties

N-Butylfluorescein is characterized by its distinct fluorescent properties, which are leveraged
in various biochemical assays.[1] Its fundamental chemical and physical data are summarized
below for easy reference.
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Property Value

Molecular Formula C24H2005[2][3]

Molecular Weight 388.41 g/mol [2][3]

CAS Number 335193-91-4

Appearance Yellow Solid

Excitation Maximum 467 nm

Emission Maximum 512 nm

Solubility Slightly soluble in Chloroform and Methanol

Primary Application: Fluorogenic Substrate
Synthesis

A primary application of N-Butylfluorescein is in the synthesis of fluorogenic substrates
designed for the continuous assay of specific enzymes. It is a key precursor in the synthesis of
butyl fluorescein myo-inositol phosphate (butyl FLIP), which serves as a substrate for
phosphatidylinositol-specific phospholipase C (PI-PLC).

The operational principle of such assays is based on a fluorescence quenching mechanism. In
the intact substrate molecule, the fluorescence of the fluorescein moiety is suppressed. Upon
enzymatic cleavage of the substrate by the target enzyme, such as PI-PLC, the quenching is
relieved, leading to a measurable increase in fluorescence intensity. This direct relationship
between enzyme activity and fluorescence signal allows for real-time monitoring of the
enzymatic reaction.

Experimental Workflow: PI-PLC Activity Assay

The following diagram illustrates the general workflow for utilizing an N-Butylfluorescein-
derived substrate in a phosphatidylinositol-specific phospholipase C (PI-PLC) activity assay.
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Enzymatic Assay

Substrate Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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